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Compound of Interest

Compound Name: Alpinine

Cat. No.: B084216

A comprehensive examination of the chemical identity, properties, and biological context of two
distinct compounds identified as Alpinine, tailored for researchers, scientists, and drug
development professionals.

The name "Alpinine" presents a notable case of ambiguity in natural product chemistry,
referring to two structurally distinct alkaloids isolated from different plant genera: a rhoeadine-
type alkaloid from Papaver bracteatum and a complex norditerpene alkaloid from Delphinium
alpinum. This technical guide provides an in-depth analysis of the chemical structure,
physicochemical properties, and experimental protocols related to both molecules, clarifying
their unique identities and summarizing the available scientific data.

Alpinine: The Rhoeadine Alkaloid from Papaver
bracteatum

The first compound designated as Alpinine is a rhoeadine alkaloid isolated from the Iranian
poppy, Papaver bracteatum. This plant is renowned for its high concentration of thebaine, a
crucial precursor for the semi-synthesis of opioids like codeine and naloxone. Alpinine is one
of the several alkaloids co-existing with thebaine in this species.

Chemical Structure and Properties

The chemical structure of Alpinine from Papaver bracteatum was elucidated by Theuns and
colleagues in 1985. It belongs to the rhoeadine class of alkaloids, characterized by a specific
tetracyclic ring system.
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Table 1: Physicochemical and Spectroscopic Data for Alpinine from Papaver bracteatum

Property Value Reference
Molecular Formula C23H29NOe [1]
Molecular Weight 415.48 g/mol [1]
CAS Number 14028-90-1 [1]

13C NMR (CDCls, 8 in ppm)

Data not fully available in the
public domain. The original
1985 publication in
Phytochemistry should be
consulted for the complete

spectral data.

1H NMR (CDCls, & in ppm)

Data not fully available in the
public domain. The original
1985 publication in
Phytochemistry should be
consulted for the complete

spectral data.

Experimental Protocols

Isolation of Alpinine from Papaver bracteatum

While a specific, detailed protocol for the isolation of Alpinine is not readily available in the

public domain, a general procedure for the extraction of alkaloids from Papaver bracteatum can

be outlined based on common phytochemical practices. The original method by Theuns et al.

(1985) would provide the definitive protocol.

General Alkaloid Extraction Workflow:
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Aerial parts of Delphinium alpinum

.

Extraction with ethanol

,

Concentration of the extract

.

Acidification and extraction with an organic solvent to remove non-basic compounds

.

Basification of the aqueous layer

,

Extraction of the crude alkaloid mixture with chloroform

.

Column chromatography on silica gel

.

Elution with a solvent gradient and collection of fractions

,

Further purification by preparative TLC or HPLC

Isolated Alpinine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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